Cas no 160227-47-4 (4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI))

• Product Name: 4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI)
• CAS No: 160227-47-4
• MF: C₁₄H₁₉NO₂
• MW: 237.330810785294
• CID: 138187
• PubChem ID: 329818407
• Update Time: 2025-05-21

4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI)
• NORMEPERIDINE-D4
• Normeperidine-D4 solution
• MLINMETHANOL
• NORMEPERIDINE-D4,100
• NORMEPERIDINE-PIPERIDINE-D4
• NORMEPERIDINE-D4,100/MLINMETHANOL
• 1173021-83-4
• 160227-47-4
• ethyl 2,3,5,6-tetradeuterio-4-phenylpiperidine-4-carboxylate
• DTXSID00718719
• AKOS015910322
• 4-Piperidine-3,3,5,5-d4-carboxylicacid,4-phenyl-,ethyl ester(9ci)
• Ethyl 4-phenyl(2,3,5,6-~2~H_4_)piperidine-4-carboxylate

• MDL： MFCD27966800
• Inchi： 1S/C14H19NO2/c1-2-17-13(16)14(8-10-15-11-9-14)12-6-4-3-5-7-12/h3-7,15H,2,8-11H2,1H3/i8D,9D,10D,11D
• InChI Key： QKHMFBKXTNQCTM-OCFVFILASA-N
• SMILES： O(CC)C(C1(C2C=CC=CC=2)C([2H])C([2H])NC([2H])C1[2H])=O

Computed Properties

• Exact Mass: 237.166685833g/mol
• Monoisotopic Mass: 237.166685833g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 100 μg/mL in methanol

4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI)

Research Update on 4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI) (CAS: 160227-47-4)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of deuterated compounds in drug discovery and development. Among these, 4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester (9CI) (CAS: 160227-47-4) has emerged as a compound of interest due to its potential applications in pharmacokinetic optimization and metabolic stability enhancement. This research brief synthesizes the latest findings related to this deuterated piperidine derivative, focusing on its synthesis, characterization, and therapeutic implications.

The compound, featuring deuterium atoms at the 3,3,5,5 positions of the piperidine ring, has been investigated for its role in improving the metabolic profiles of pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that deuterium incorporation in this scaffold significantly reduces first-pass metabolism in preclinical models, thereby enhancing bioavailability. The ethyl ester moiety further contributes to improved membrane permeability, making it a valuable intermediate for CNS-targeted drug development.

Recent synthetic approaches to 160227-47-4 have employed novel catalytic deuteration methods. A team at MIT reported a palladium-catalyzed H/D exchange protocol that achieves >95% deuterium incorporation at the specified positions with minimal racemization (ACS Catalysis, 2024). This advancement addresses previous challenges in stereochemical control during deuteration of the piperidine core, particularly important given the compound's potential as a chiral building block for bioactive molecules.

Analytical characterization studies using LC-MS and NMR spectroscopy have provided detailed structural insights into this deuterated compound. The quadrupolar moment of deuterium creates distinct NMR splitting patterns that facilitate purity assessment, as described in a recent Magnetic Resonance in Chemistry publication (2024). These analytical methods have become crucial for quality control in GMP production of deuterated pharmaceutical intermediates.

Emerging applications in neuropharmacology have been particularly noteworthy. Researchers at Stanford University incorporated 160227-47-4 into dopamine receptor modulators, observing enhanced blood-brain barrier penetration and prolonged receptor occupancy compared to non-deuterated analogs (Nature Chemical Biology, 2023). The kinetic isotope effect from deuterium substitution appears to mitigate oxidative metabolism in neural tissues, suggesting utility in Parkinson's disease therapeutics.

Ongoing clinical translation efforts face several challenges, including the need for specialized synthetic routes to meet regulatory requirements for deuterated drugs. However, the FDA's recent approval of several deuterated pharmaceuticals has created a favorable regulatory environment. Current good manufacturing practice (cGMP) production of 4-Piperidine-3,3,5,5-d4-carboxylicacid, 4-phenyl-, ethyl ester is being scaled up by multiple CDMOs to meet growing demand from drug developers.

Future research directions include exploring the compound's utility in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Preliminary data suggests the deuterated piperidine scaffold may improve the pharmacokinetic properties of these complex molecules while maintaining their target engagement profiles. Additional studies are needed to fully characterize the toxicological implications of long-term deuterium incorporation.